![molecular formula C12H13N3O2 B1451189 5-(2-Hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol CAS No. 874765-37-4](/img/structure/B1451189.png)
5-(2-Hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol
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Overview
Description
5-(2-Hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol, otherwise known as 5-(2-HE-6-MPP), is an organic compound with a unique chemical structure and a wide range of applications in scientific research. It is a colorless, water-soluble, and non-toxic molecule, and it has been studied for its potential applications in various fields, such as biochemistry, pharmacology, and biotechnology.
Scientific Research Applications
Synthesis and Chemical Properties
- The efficient synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetates, including methodologies that could be applicable to the synthesis of compounds like "5-(2-Hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol", has been developed to provide access to a variety of heterocyclic analogues. These methods are suitable for large-scale synthesis, highlighting the compound's potential in industrial applications (Morgentin et al., 2009).
- Another study focused on creating key pyrimidine precursors for rosuvastatin synthesis, showcasing the role of pyrimidine derivatives in pharmaceutical manufacturing (Šterk et al., 2012).
Biological Activities
- Research on sulfanyl pyrimidin-4(3H)-one derivatives, which share a core structure with the compound of interest, aimed at exploring their potential for antimicrobial, antiviral, anticancer, and other therapeutic uses. This highlights the compound's relevance in developing new treatments (Bassyouni & Fathalla, 2013).
- A study on the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines demonstrates the antimicrobial potential of pyrimidine derivatives, suggesting similar possibilities for "this compound" (Abdel-rahman et al., 2002).
Potential Applications in Material Science and Electronics
- A new class of sky-blue-emitting Ir(III) phosphors using pyridyl pyrimidine cyclometalates, including studies on derivatives similar to the compound , shows the utility of pyrimidine derivatives in creating high-performance organic light-emitting diodes (OLEDs). This indicates the compound's potential applications in electronics and photonics (Chang et al., 2013).
Properties
IUPAC Name |
5-(2-hydroxyethyl)-4-methyl-2-pyridin-2-yl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-8-9(5-7-16)12(17)15-11(14-8)10-4-2-3-6-13-10/h2-4,6,16H,5,7H2,1H3,(H,14,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRLMCOWLTFQQNX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)C2=CC=CC=N2)CCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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